Cas no 52567-96-1 (6-Octen-1-yn-3-ol,3,6,7-trimethyl-)

• Product Name: 6-Octen-1-yn-3-ol,3,6,7-trimethyl-
• CAS No: 52567-96-1
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 371627
• PubChem ID: 103660
• Update Time: 2025-04-19

6-Octen-1-yn-3-ol,3,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 6-Octen-1-yn-3-ol,3,6,7-trimethyl-
• 3,6,7-trimethyloct-6-en-1-yn-3-ol
• 6-Octen-1-yn-3-ol,3,6,7-trimethyl
• EINECS 258-011-3
• DTXSID60966996
• SCHEMBL11444139
• 3,6,7-trimethyl-6-octen-1-in-3-ol
• UOQFIGQMCWDDKX-UHFFFAOYSA-N
• NS00002791
• EC 258-011-3
• 52567-96-1

• Inchi： 1S/C11H18O/c1-6-11(5,12)8-7-10(4)9(2)3/h1,12H,7-8H2,2-5H3
• InChI Key： UOQFIGQMCWDDKX-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CC/C(/C)=C(\C)/C

Computed Properties

• Exact Mass: 166.13600
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.50710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds